Cas no 5764-11-4 ((8r,9s,10s,13s,14s)-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene-16,17-diol)

• Product name: (8r,9s,10s,13s,14s)-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene-16,17-diol
• CAS No: 5764-11-4
• MF: C₁₉H₃₀O₂
• MW: 290.4403
• CID: 947346
• PubChem ID: 265502

(8r,9s,10s,13s,14s)-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene-16,17-diol Chemical and Physical Properties

Names and Identifiers

• (8r,9s,10s,13s,14s)-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene-16,17-diol
• 5764-10-3
• NSC-102234
• NSC102234
• DS-008573
• 5764-11-4
• NCIOpen2_006750
• androst-2-ene-16,17-diol
• NSC101592
• 10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-16,17-diol
• NSC-101592
• DTXSID70973217

• Inchi： InChI=1S/C19H30O2/c1-18-9-4-3-5-12(18)6-7-13-14(18)8-10-19(2)15(13)11-16(20)17(19)21/h3-4,12-17,20-21H,5-11H2,1-2H3
• InChI Key： ZWUOTDQQNZPUOC-UHFFFAOYSA-N
• SMILES： CC12CCC3C(C1CC(C2O)O)CCC4C3(CC=CC4)C

Computed Properties

• Exact Mass: 290.2247
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 40.46
• LogP: 3.52690